Cas no 2828433-77-6 ((E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate)

(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and functional materials. Its structure features a brominated thiophene core coupled with an ethoxycarbonyl-substituted butenyl group, offering multiple reactive sites for further functionalization. The tert-butyl ester enhances stability while facilitating selective deprotection under mild conditions. This compound is valuable in cross-coupling reactions, such as Suzuki or Stille couplings, due to the presence of the bromine substituent. Its conjugated system also makes it useful in materials science for constructing π-extended frameworks. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate structure

2828433-77-6 structure

Product Name:(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate

CAS No:2828433-77-6

MF:C₁₅H₁₉BrO₄S

MW:375.27796292305

CID:5140524

PubChem ID:164890528

Update Time:2025-05-28

(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate
- F76645
- 2740756-79-8
- 2828433-77-6
- tert-Butyl(E)-4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate
- tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate
- Inchi： 1S/C15H19BrO4S/c1-5-19-12(17)8-6-7-10-11(16)9-21-13(10)14(18)20-15(2,3)4/h6,8-9H,5,7H2,1-4H3/b8-6+
- InChI Key： FVDHVLYJVBLJPL-SOFGYWHQSA-N
- SMILES： BrC1=CSC(C(=O)OC(C)(C)C)=C1C/C=C/C(=O)OCC

Computed Properties

Exact Mass: 374.01874g/mol
Monoisotopic Mass: 374.01874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 8
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 80.8

(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate Pricemore >>

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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R158437-100mg	(E)-tert-Butyl 4-bromo-3-(4-ethoxy-4-oxobut-2-en-1-yl)thiophene-2-carboxylate	2828433-77-6	95%	100mg	￥1452	2023-09-09
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